Cas no 118863-66-4 (methyl cis-2-cyanocyclobutanecarboxylate)

• Product Name: methyl cis-2-cyanocyclobutanecarboxylate
• CAS No: 118863-66-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 3669752
• PubChem ID: 13129685
• Update Time: 2025-06-15

methyl cis-2-cyanocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-cyano-, methyl ester, cis-
• methyl cis-2-cyanocyclobutane-1-carboxylate
• methyl cis-2-cyanocyclobutanecarboxylate
• methylcis-2-cyanocyclobutane-1-carboxylate
• 118863-66-4

• Inchi： 1S/C7H9NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： DTCSMANRUIXQRK-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H]1C#N

Computed Properties

• Exact Mass: 139.063328530Da
• Monoisotopic Mass: 139.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų

Additional information on methyl cis-2-cyanocyclobutanecarboxylate

Methyl cis-2-cyanocyclobutanecarboxylate (CAS No. 118863-66-4): An Overview of Its Structure, Properties, and Applications

Methyl cis-2-cyanocyclobutanecarboxylate (CAS No. 118863-66-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cis configuration, which imparts specific stereochemical properties that are crucial for its reactivity and functionality.

The molecular formula of methyl cis-2-cyanocyclobutanecarboxylate is C₇H₇NO₂, and its molecular weight is approximately 137.13 g/mol. The compound features a cyanocyclobutane ring with a methyl ester group attached to the carboxylic acid moiety. The cis configuration of the double bond within the cyclobutane ring is a key structural feature that influences its chemical behavior and reactivity.

In terms of physical properties, methyl cis-2-cyanocyclobutanecarboxylate is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 150°C at atmospheric pressure, making it suitable for various synthetic processes and reactions.

The synthesis of methyl cis-2-cyanocyclobutanecarboxylate can be achieved through several routes, including the reaction of cis-2-cyanocyclobutane carboxylic acid with methanol in the presence of an acid catalyst. This process yields high purity methyl cis-2-cyanocyclobutanecarboxylate with good yields and selectivity. Another synthetic method involves the cyclization of appropriate precursors followed by esterification to form the desired product.

One of the key areas where methyl cis-2-cyanocyclobutanecarboxylate has shown significant promise is in pharmaceutical research. The compound's unique structure makes it an attractive intermediate for the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its potential as a building block for the development of novel therapeutic agents targeting specific biological pathways.

In the field of materials science, methyl cis-2-cyanocyclobutanecarboxylate has been investigated for its potential use in the synthesis of advanced polymers and functional materials. Its reactivity and ability to undergo various chemical transformations make it a valuable precursor for creating materials with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility.

Synthetic chemists have also found methyl cis-2-cyanocyclobutanecarboxylate to be a useful reagent in organic synthesis due to its ability to participate in a wide range of reactions. For example, it can undergo nucleophilic addition reactions, Michael additions, and cycloaddition reactions to form complex molecular structures. These reactions are often performed under mild conditions, making them suitable for large-scale synthesis and industrial applications.

The safety profile of methyl cis-2-cyanocyclobutanecarboxylate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin and eyes, as well as inhalation of vapors. It is recommended to store the compound in a cool, dry place away from incompatible materials.

In conclusion, methyl cis-2-cyanocyclobutanecarboxylate (CAS No. 118863-66-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable intermediate and reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, methyl cis-2-cyanocyclobutanecarboxylate is likely to remain an important compound in the scientific community.